Cas no 146957-32-6 (Moxilubant)

• Product Name: Moxilubant
• CAS No: 146957-32-6
• MF: C₂₆H₃₇N₃O₄
• MW: 455.589687108994
• CID: 6788490
• PubChem ID: 9955657
• Update Time: 2025-11-01

Moxilubant Chemical and Physical Properties

Names and Identifiers

• 4-((5-(4-Carbamimidoylphenoxy)pentyl)oxy)-N,N-diisopropyl-3-methoxybenzamide
• BDBM50052021
• SCHEMBL6439215
• 4-[5-(4-Carbamimidoyl-phenoxy)-pentyloxy]-N,N-diisopropyl-3-methoxy-benzamide
• 146957-32-6
• 4-((5-(P-AMIDINOPHENOXY)PENTYL)OXY)-N,N-DIISOPROPYL-3-METHOXYBENZAMIDE
• CGS-250190
• 146978-48-5
• DTXSID90163552
• 4-[5-(4-carbamimidoylphenoxy)pentoxy]-3-methoxy-N,N-di(propan-2-yl)benzamide
• Moxilubant [INN]
• PDSP1_001238
• MOXILUBANT
• CHEMBL89326
• PDSP2_001222
• Q27254649
• UNII-2F3QKD3W17
• 2F3QKD3W17
• L001488
• Moxilubant

• Inchi： 1S/C26H37N3O4/c1-18(2)29(19(3)4)26(30)21-11-14-23(24(17-21)31-5)33-16-8-6-7-15-32-22-12-9-20(10-13-22)25(27)28/h9-14,17-19H,6-8,15-16H2,1-5H3,(H3,27,28)
• InChI Key： VAYJLOGCWOXMAS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)C(N(C(C)C)C(C)C)=O)CCCCCOC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 455.27840667g/mol
• Monoisotopic Mass: 455.27840667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 97.9Ų

Additional information on Moxilubant

Moxilubant (CAS No. 146957-32-6): An Overview of a Promising Compound in the Field of Inflammatory and Autoimmune Diseases

Moxilubant (CAS No. 146957-32-6) is a novel compound that has garnered significant attention in the field of inflammatory and autoimmune diseases due to its unique pharmacological properties. This compound, also known as GW873140, is a selective inhibitor of the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2), which plays a crucial role in the pathogenesis of various inflammatory conditions.

The discovery and development of Moxilubant have been driven by the need for more effective and targeted therapies to address the unmet medical needs in conditions such as asthma, atopic dermatitis, and allergic rhinitis. Recent studies have highlighted the potential of Moxilubant to modulate immune responses and reduce inflammation, making it a promising candidate for further clinical investigation.

Moxilubant exerts its therapeutic effects by selectively inhibiting CRTH2, a G protein-coupled receptor that is primarily expressed on Th2 cells, eosinophils, and basophils. CRTH2 is activated by prostaglandin D2 (PGD2), which is a potent mediator of allergic inflammation. By blocking this pathway, Moxilubant can effectively reduce the recruitment and activation of inflammatory cells, thereby alleviating symptoms associated with allergic and inflammatory diseases.

Preclinical studies have demonstrated that Moxilubant exhibits high selectivity and potency in inhibiting CRTH2. In animal models of asthma, treatment with Moxilubant has been shown to significantly reduce airway hyperresponsiveness, eosinophilic inflammation, and Th2 cytokine production. These findings suggest that Moxilubant has the potential to provide substantial clinical benefits in patients with asthma and other allergic conditions.

In addition to its anti-inflammatory properties, Moxilubant has also been investigated for its potential in treating atopic dermatitis. A recent phase II clinical trial evaluated the efficacy and safety of Moxilubant in patients with moderate to severe atopic dermatitis. The results indicated that treatment with Moxilubant strong> led to significant improvements in disease severity scores, pruritus, and quality of life measures. These findings are particularly encouraging given the limited treatment options available for this chronic condition.

The safety profile of Moxilubant has been extensively studied in both preclinical and clinical settings. To date, no major safety concerns have been identified, and the compound has been well-tolerated by patients across various studies. Common side effects reported include headache, nasopharyngitis, and upper respiratory tract infections, which are generally mild and transient.

The mechanism of action of Moxilubant involves its ability to block the binding of PGD2 to CRTH2, thereby inhibiting downstream signaling pathways that mediate inflammation. This selective inhibition allows for targeted therapy without affecting other important physiological processes. The high selectivity of Moxilubant strong> for CRTH2 also minimizes off-target effects, which is a significant advantage over non-selective anti-inflammatory agents.

In conclusion, Moxilubant strong> (CAS No. 146957-32-6) represents a promising therapeutic option for the management of inflammatory and autoimmune diseases. Its unique mechanism of action, coupled with its favorable safety profile, positions it as a valuable addition to the current treatment landscape. Ongoing research continues to explore the full potential of this compound, with the hope of bringing new hope to patients suffering from these debilitating conditions.